Cas no 1235026-75-1 (N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide)

• Product Name: N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide
• CAS No: 1235026-75-1
• MF: C₂₀H₂₈N₂O₄S
• MW: 392.512324333191
• CID: 6022397
• PubChem ID: 49684180
• Update Time: 2025-05-27

N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide
• N-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]-2-methoxybenzenesulfonamide
• N-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-2-methoxybenzenesulfonamide
• F5017-1061
• AKOS024490270
• N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide
• VU0629789-1
• 1235026-75-1

• Inchi： 1S/C20H28N2O4S/c1-15-12-18(16(2)26-15)14-22-10-8-17(9-11-22)13-21-27(23,24)20-7-5-4-6-19(20)25-3/h4-7,12,17,21H,8-11,13-14H2,1-3H3
• InChI Key： DBYIBQQVASHTLI-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(CC3C=C(C)OC=3C)CC2)(=O)=O)=CC=CC=C1OC

Computed Properties

• Exact Mass: 392.17697855g/mol
• Monoisotopic Mass: 392.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide (CAS No. 1235026-75-1)

N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide, identified by its CAS No. 1235026-75-1, is a structurally complex compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a piperidine core with a 2,5-dimethylfuran moiety and a methoxybenzene sulfonamide group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its unique structural features.

The compound's sulfonamide group is a key functional element, often associated with bioactivity in medicinal chemistry. Sulfonamides are known for their roles in enzyme inhibition and receptor binding, which makes N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide a subject of interest for drug discovery. Its piperidine scaffold further enhances its potential, as this structure is prevalent in many FDA-approved drugs, particularly those targeting the central nervous system (CNS).

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments with fewer side effects. This compound's 2,5-dimethylfuran component is noteworthy due to its presence in bioactive natural products and synthetic analogs. Furan derivatives are increasingly explored for their anti-inflammatory, antimicrobial, and anticancer properties, aligning with current trends in precision medicine and personalized therapy.

From a synthetic chemistry perspective, the preparation of N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide involves multi-step organic transformations, including N-alkylation and sulfonylation reactions. These methods are well-documented in peer-reviewed literature, ensuring reproducibility for industrial and academic laboratories. The compound's CAS No. 1235026-75-1 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance.

One of the most searched questions in the field is: "What are the potential applications of sulfonamide-based compounds in drug development?" This aligns with the growing interest in N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide, as researchers investigate its pharmacokinetic properties and binding affinities. Computational modeling and in vitro studies are often employed to predict its behavior in biological systems, a topic frequently discussed in bioinformatics forums.

Another trending topic is the role of heterocyclic compounds in modern pharmacology. The piperidine and furan rings in this molecule contribute to its three-dimensional conformation, which is critical for interactions with biological targets. Such structural insights are vital for structure-activity relationship (SAR) studies, a common focus area for medicinal chemists.

Given the rise of AI-driven drug discovery, compounds like N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide are increasingly analyzed using machine learning algorithms to predict their therapeutic potential. This intersection of computational chemistry and experimental validation is a hot topic in scientific communities, further elevating the relevance of this compound.

In summary, N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-2-methoxybenzene-1-sulfonamide (CAS No. 1235026-75-1) represents a promising area of research, bridging synthetic chemistry, pharmacology, and computational biology. Its structural complexity and functional diversity make it a compelling subject for future studies, particularly in the context of next-generation therapeutics and drug design innovation.